2-(5-Amino-2-isobutyl-benzoimidazol-1-yl)-ethanol dihydrochloride
Overview
Description
2-(5-Amino-2-isobutyl-benzoimidazol-1-yl)-ethanol dihydrochloride (2-AIBD) is a powerful and versatile compound that has many uses in the scientific research field. It is a synthetic compound with a unique structure and properties, making it a valuable tool for a wide range of applications. 2-AIBD is used in a variety of laboratory experiments, ranging from biochemical and physiological studies to drug discovery and development.
Scientific Research Applications
Antimicrobial Activity
Research has been conducted on the synthesis of benzoimidazole derivatives and their antimicrobial efficacy. One study constructed new compounds containing the benzoimidazole moiety, known for its significance in biological fields such as antimicrobial and anticancer activities. These compounds showed significant effectiveness against various bacteria and fungi, including Bacillus subtilis, Staphylococcus aureus, Escherichia coli, Pseudomonas aeuroginosa, Candida albicans, and Aspergillus niger (Abd El-Meguid, 2014).
Synthesis and Characterization of New Ligands
Another study focused on synthesizing a new ligand derived from benzimidazole and its complexes with transition metals. The ligand, synthesized through the reaction of amino-thiadiazole with mercaptobenzimidazole, was used to prepare metal complexes that were characterized by various analytical techniques. The study suggests octahedral and tetrahedral geometries for these complexes, highlighting the versatility of benzimidazole derivatives in coordination chemistry (Jamel & Al-Obaidi, 2018).
Antihypertensive Activity
Further research synthesized derivatives of benzoimidazol-5-ylamine with potential antihypertensive activity. These compounds were synthesized through various reactions and evaluated for their effects, demonstrating the potential of benzimidazole derivatives in developing new antihypertensive agents (Sharma, Kohli, & Sharma, 2010).
properties
IUPAC Name |
2-[5-amino-2-(2-methylpropyl)benzimidazol-1-yl]ethanol;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O.2ClH/c1-9(2)7-13-15-11-8-10(14)3-4-12(11)16(13)5-6-17;;/h3-4,8-9,17H,5-7,14H2,1-2H3;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OTLDVMSZTKLQCT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1=NC2=C(N1CCO)C=CC(=C2)N.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21Cl2N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5-Amino-2-isobutyl-benzoimidazol-1-yl)-ethanol dihydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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